Cas no 6318-09-8 (1,3-Benzenediamine,2,4,6-tris(1-methylethyl)-)

1,3-Benzenediamine,2,4,6-tris(1-methylethyl)- is a substituted aromatic diamine characterized by its sterically hindered structure due to the presence of three isopropyl groups. This compound is primarily utilized as an intermediate in the synthesis of specialized polymers, particularly high-performance polyimides and epoxy resins, where its bulky substituents enhance thermal stability and oxidative resistance. The steric hindrance also contributes to reduced reactivity, allowing controlled polymerization processes. Its robust molecular structure makes it suitable for applications requiring high-temperature durability, such as advanced composites and coatings. The compound is typically handled under inert conditions due to its sensitivity to air and moisture.
1,3-Benzenediamine,2,4,6-tris(1-methylethyl)- structure
6318-09-8 structure
Product Name:1,3-Benzenediamine,2,4,6-tris(1-methylethyl)-
CAS No:6318-09-8
MF:C15H26N2
MW:234.380343914032
MDL:MFCD00036110
CID:518717
Update Time:2026-04-29

1,3-Benzenediamine,2,4,6-tris(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediamine,2,4,6-tris(1-methylethyl)-
    • 2,4,6-triisopropylbenzene-1,3-diamine
    • 2,4,6-Triisopropyl-m-phenylendiamin
    • 2,4,6-triisopropyl-m-phenylenediamine
    • MDL: MFCD00036110

Computed Properties

  • Exact Mass: 234.21000

Experimental Properties

  • PSA: 52.04000
  • LogP: 5.38360

1,3-Benzenediamine,2,4,6-tris(1-methylethyl)- Customs Data

  • HS CODE:2921519090
  • Customs Data:

    China Customs Code:

    2921519090

    Overview:

    2921519090. between-\right-Phenylenediamine\Diaminotoluene, etc. [including derivatives and their salts]. VAT:17.0%. Tax refund rate:17.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921519090. o-, m-, p-phenylenediamine, diaminotoluenes, and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:17.0%. . MFN tariff:6.5%. General tariff:30.0%

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